N-4-morpholinyl-4-nitrobenzamide

• IUPAC Name: N-morpholin-4-yl-4-nitrobenzamide
• InChI: InChI=1S/C11H13N3O4/c15-11(12-13-5-7-18-8-6-13)9-1-3-10(4-2-9)14(16)17/h1-4H,5-8H2,(H,12,15)
• InChI Key: SOIKRWQQCTWBCQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H13N3O4
• DSSTOX Substance ID: DTXSID70357896
• Molecular Weight: 251.24 g/mol
• Solubility: 36.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 416888-41-0

Description

N-4-morpholinyl-4-nitrobenzamide, also known as MNBA, is a chemical compound that has gained attention in the scientific community due to its potential use as a research tool. MNBA is a small molecule that can be synthesized in the laboratory and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-4-morpholinyl-4-nitrobenzamide is not fully understood, but it is thought to involve the binding of this compound to the active site of target enzymes or ion channels. This compound may inhibit enzyme activity by blocking the access of substrates or cofactors to the active site, or by inducing a conformational change that disrupts enzyme function. This compound may modulate ion channel activity by altering the gating or conductance properties of the channel. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of carbonic anhydrases, which are enzymes that catalyze the reversible conversion of carbon dioxide and water to bicarbonate and protons. Carbonic anhydrases are important for acid-base balance and are involved in a variety of physiological processes, including respiration, renal function, and bone metabolism. This compound has also been shown to inhibit the activity of acetylcholinesterases, which are enzymes that hydrolyze the neurotransmitter acetylcholine. Acetylcholinesterases are important for cholinergic neurotransmission and are the target of drugs used to treat Alzheimer's disease. This compound has been shown to modulate the activity of ion channels, such as potassium channels and nicotinic acetylcholine receptors, which are important for neuronal signaling.

Advantages and Limitations for Lab Experiments

N-4-morpholinyl-4-nitrobenzamide has several advantages for lab experiments. This compound is a small molecule that can be synthesized in the laboratory with high purity and yield. This compound has been shown to have potent and selective activity against certain enzymes and ion channels, making it a useful tool for studying the role of these targets in various physiological and pathological conditions. However, there are also limitations to the use of this compound in lab experiments. This compound may have off-target effects on other enzymes or ion channels, which can complicate interpretation of results. This compound may also have limited solubility or stability in certain experimental conditions.

Future Directions

For research on N-4-morpholinyl-4-nitrobenzamide include further elucidating the mechanism of action, investigating potential therapeutic applications, and using this compound in combination with other research tools.

Synthesis Methods

N-4-morpholinyl-4-nitrobenzamide can be synthesized in the laboratory using a variety of methods. One common method involves the reaction of 4-nitrobenzoyl chloride with morpholine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography or recrystallization. Other methods involve the use of different reagents or solvents. The choice of synthesis method can affect the yield, purity, and properties of the final product.

Scientific Research Applications

N-4-morpholinyl-4-nitrobenzamide has been used as a research tool in a variety of scientific fields, including biochemistry, pharmacology, and neuroscience. This compound has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrases and acetylcholinesterases, which are involved in important physiological processes. This compound has also been shown to modulate the activity of ion channels, such as potassium channels and nicotinic acetylcholine receptors, which are important for neuronal signaling. This compound has been used to study the role of these enzymes and ion channels in various physiological and pathological conditions.